Cas no 451452-17-8 (3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate)

• Product Name: 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• CAS No: 451452-17-8
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 5554352
• PubChem ID: 992387
• Update Time: 2025-11-01

3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate
• Benzoic acid, 3-methoxy-, 3-(2-methoxyphenyl)-4-oxo-4H-1-benzopyran-7-yl ester

• Inchi： 1S/C24H18O6/c1-27-16-7-5-6-15(12-16)24(26)30-17-10-11-19-22(13-17)29-14-20(23(19)25)18-8-3-4-9-21(18)28-2/h3-14H,1-2H3
• InChI Key： RYWKGDNUBKWVLT-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=CC=C1OC)C2=O)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 402.11033829g/mol
• Monoisotopic Mass: 402.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate

3-(2-Methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-Methoxybenzoate: A Comprehensive Overview

CAS No. 451452-17-8, also known as 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate, is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of chromones, which are characterized by a benzopyran-4-one core structure. The presence of methoxy groups on both the phenyl and benzoate moieties imparts unique chemical and biological properties to this molecule.

The structural features of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate make it an intriguing candidate for various applications. The chromone scaffold is well-known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The methoxy substituents enhance the lipophilicity and stability of the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the potential therapeutic applications of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant properties of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate. Free radicals and oxidative stress are implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Research has demonstrated that this compound exhibits strong radical scavenging activity, which can help protect cells from oxidative damage. This property makes it a promising candidate for developing novel antioxidants for therapeutic use.

In addition to its anti-inflammatory and antioxidant activities, 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate has also shown potential as an anticancer agent. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthetic route to 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate has been well-documented in the literature. Typically, the synthesis involves a series of reactions starting from readily available starting materials such as salicylaldehyde and methoxybenzoic acid. Key steps include Claisen condensation, cyclization, and esterification reactions. The high yield and purity of the final product make it suitable for large-scale production and further pharmaceutical development.

Despite its promising biological activities, further research is needed to fully understand the mechanisms underlying the therapeutic effects of 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate. Preclinical studies in animal models are essential to evaluate its safety and efficacy before advancing to clinical trials. Additionally, structure-activity relationship (SAR) studies can provide valuable insights into optimizing the chemical structure for improved potency and selectivity.

In conclusion, 3-(2-methoxyphenyl)-4-oxo-4H-chromen-7-yl 3-methoxybenzoate (CAS No. 451452-17-8) is a multifunctional compound with significant potential in various therapeutic areas. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.